delta-12-Prostaglandin J2
Overview
Description
Synthesis Analysis
The first total synthesis of 15-deoxy-Δ12,14-prostaglandin J2, a related compound, was achieved through a silicon-tethered allenic [2 + 2 + 1] cycloaddition reaction, highlighting the complex synthetic routes employed to obtain these molecules and the importance of stereochemistry in their synthesis (Brummond et al., 2004). Additionally, the synthesis of Δ12-PGJ2 and its analogues involved short olefin-metathesis-based total syntheses, further underscoring the chemical complexity and the synthetic strategies tailored for these compounds (Nicolaou et al., 2019).
Scientific Research Applications
Adipocyte Differentiation : Delta-12-Prostaglandin J2 promotes adipocyte differentiation by binding directly to PPAR gamma, suggesting a novel action mechanism for prostaglandins of the J2 series (Kliewer et al., 1995).
Heat Shock Protein Activation : It activates heat shock transcription factors leading to the synthesis of 67-kDa heat shock protein in cells. This process is inhibited by intracellular glutathione (Koizumi et al., 1993).
Heme Oxygenase Activity : Delta-12-Prostaglandin J2 stimulates p31 synthesis and heme oxygenase activity in porcine aortic endothelial cells (Koizumi et al., 1992).
Antitumor Immunity : Its use in prostate cells can induce heat shock proteins, potentially promoting antitumor immunity and preventing cancer growth in mice (Vanaja et al., 2000).
Chemotherapy for Oral Cancer : It has been identified as a potential chemotherapeutic agent for oral cancer, showing higher inhibitory potency than cisplatin and indomethacin (el Attar & Virji, 1997).
Renal Dysfunction and Injury : It effectively reduces renal dysfunction and injury caused by ischemia/reperfusion, potentially benefiting patients with acute renal failure (Chatterjee et al., 2004).
Herpes Simplex Virus Inhibition : It inhibits herpes simplex virus type 2 replication by primarily acting at the level of mRNA synthesis (Yamamoto et al., 1987).
Cytotoxicity in Human Malignancies : Delta-12-Prostaglandin-J2 is cytotoxic to various human malignancies and can synergize with cisplatin and radiation, suggesting therapeutic applications in cancer treatment (McClay et al., 1996).
Mitochondrial Dysfunction : It targets mitochondrial complex I, affecting oxygen consumption in mitochondria and increasing reactive oxygen species generation (Martinez et al., 2005).
Safety And Hazards
Future Directions
The regulation of GR sensitivity by Δ12-PGJ2 requires the participation of SUMOylation . The effect of the pro-inflammatory properties of Δ12-PGJ2 on the therapeutic effect of AA still requires further study . The notion that Δ12-PGJ2 pathways and other neurotoxic prostaglandins downstream from cyclooxygenases would offer significant benefits as more effective therapeutic targets to treat chronic neurodegenerative diseases, while minimizing adverse side effects .
properties
IUPAC Name |
(Z)-7-[(1S,5E)-5-[(3S)-3-hydroxyoctylidene]-4-oxocyclopent-2-en-1-yl]hept-5-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O4/c1-2-3-6-10-17(21)13-14-18-16(12-15-19(18)22)9-7-4-5-8-11-20(23)24/h4,7,12,14-17,21H,2-3,5-6,8-11,13H2,1H3,(H,23,24)/b7-4-,18-14+/t16-,17-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUXFWOHFPFBNEJ-GJGHEGAFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(CC=C1C(C=CC1=O)CC=CCCCC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC[C@@H](C/C=C/1\[C@H](C=CC1=O)C/C=C\CCCC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901319130 | |
Record name | Δ12-PGJ2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901319130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Delta-12-Prostaglandin J2 | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0004238 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
delta-12-Prostaglandin J2 | |
CAS RN |
87893-54-7, 102839-03-2 | |
Record name | Δ12-PGJ2 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=87893-54-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9-Deoxy-9,10-didehydro-12,13-didehydro-13,14-dihydroprostaglandin D2 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087893547 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9-Deoxy-delta-9,12-prostaglandin D2 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0102839032 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Δ12-PGJ2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901319130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Delta-12-Prostaglandin J2 | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0004238 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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